N-(tert-butyl)-N-(5-nitrofuran-2-carbonyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-N-(5-nitrofuran-2-carbonyl)piperidine-1-carboxamide
• InChI: InChI=1S/C15H21N3O5/c1-15(2,3)17(14(20)16-9-5-4-6-10-16)13(19)11-7-8-12(23-11)18(21)22/h7-8H,4-6,9-10H2,1-3H3
• InChI Key: HFUQHIOLKFMMBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(C(=O)C1=CC=C(O1)[N+](=O)[O-])C(=O)N2CCCCC2
• Molecular Formula: C15H21N3O5
• Molecular Weight: 323.34 g/mol

Description

N-(tert-butyl)-N-(5-nitrofuran-2-carbonyl)piperidine-1-carboxamide, commonly known as NBPC, is a piperidine-based compound that has been studied for its potential use in scientific research. This compound has unique properties that make it a valuable tool for studying various biochemical and physiological processes.

Scientific Research Applications

Synthesis and Material Applications

N-(tert-butyl)-N-(5-nitrofuran-2-carbonyl)piperidine-1-carboxamide is involved in the synthesis of various complex molecules and polymers. For example, it plays a role in the synthesis of polyamides with flexible main-chain ether linkages and ortho-phenylene units, which show useful levels of thermal stability, good solubility in polar solvents, and the ability to form transparent, flexible films (S. Hsiao et al., 2000). Similarly, aromatic polyamides based on bis(ether‐carboxylic acid) derived from tert-butylhydroquinone demonstrate high thermal stability and good solubility in organic solvents, pointing towards their potential in high-performance material applications (Chin‐Ping Yang et al., 1999).

Organic and Medicinal Chemistry

This compound is utilized as an intermediate in the synthesis of various biologically active compounds. For instance, tert-Butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate, a related compound, is synthesized for further applications in developing benzimidazole compounds, indicating its utility in drug discovery (Liu Ya-hu, 2010). N-tert-Butanesulfinyl imines, which share a structural motif with the target compound, are highlighted for their versatility in the asymmetric synthesis of amines, showcasing their significance in synthesizing enantiomerically pure compounds (J. Ellman et al., 2002).

Chemical Synthesis and Characterization

Compounds structurally related to this compound are synthesized and characterized for their potential in various chemical syntheses. For example, the synthesis and characterization of tert-Butyl 4-(4-nitrophenyl)piperazine-1-carboxylate, an organic intermediate, have been conducted, providing insights into its molecular structure and stability (Zhi-Ping Yang et al., 2021). Another study on the synthesis and properties of new polyamides derived from a diamine containing bulky di-tert-butyl substituents highlights the influence of structural components on the solubility and thermal properties of the resulting polymers (D. Liaw et al., 1998).

Novel Synthetic Routes and Mechanisms

Research also explores novel synthetic routes and mechanisms involving related compounds, such as the efficient synthesis of N-nitrosamines using tert-butyl nitrite under solvent-free conditions, highlighting an innovative approach to synthesizing functionalized organic compounds (P. Chaudhary et al., 2016).